Cas no 69066-47-3 (Acetic acid, [(4-fluorophenyl)amino]oxo-, cyclohexyl ester)

Acetic acid, [(4-fluorophenyl)amino]oxo-, cyclohexyl ester structure
69066-47-3 structure
Product Name:Acetic acid, [(4-fluorophenyl)amino]oxo-, cyclohexyl ester
CAS No:69066-47-3
MF:C14H16FNO3
MW:265.28014755249
CID:392288
PubChem ID:53871379
Update Time:2025-04-19

Acetic acid, [(4-fluorophenyl)amino]oxo-, cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(4-fluorophenyl)amino]oxo-, cyclohexyl ester
    • cyclohexyl 2-(4-fluoroanilino)-2-oxoacetate
    • 69066-47-3
    • SCHEMBL11057885
    • DTXSID20707286
    • Cyclohexyl (4-fluoroanilino)(oxo)acetate
    • Inchi: 1S/C14H16FNO3/c15-10-6-8-11(9-7-10)16-13(17)14(18)19-12-4-2-1-3-5-12/h6-9,12H,1-5H2,(H,16,17)
    • InChI Key: HDJJZWGCIUOQMV-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)NC(C(=O)OC1CCCCC1)=O

Computed Properties

  • Exact Mass: 265.11142153g/mol
  • Monoisotopic Mass: 265.11142153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 55.4Ų
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